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Abstract

This document provides a detailed protocol and data interpretation guide for the *H and 13C
Nuclear Magnetic Resonance (NMR) spectral analysis of geranyl butyrate, a common
fragrance and flavor compound. The provided data, presented in clear tabular format, serves
as a reference for the identification and structural elucidation of this acyclic monoterpenoid
ester. This guide is intended to assist researchers in the fields of natural product chemistry,
quality control, and drug development in the accurate analysis of geranyl butyrate and related
compounds.

Introduction

Geranyl butyrate is the ester formed from the condensation of the monoterpenoid alcohol
geraniol and butyric acid. It is a colorless liquid with a fruity, rosy aroma, and is widely used in
the flavor and fragrance industry. The structural confirmation and purity assessment of geranyl
butyrate are critical for its application. NMR spectroscopy is a powerful analytical technique for
the unambiguous structural elucidation of organic molecules. This application note details the
expected H and 3C NMR spectra of geranyl butyrate and provides a standard protocol for
sample preparation and data acquisition.

Chemical Structure

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1671448?utm_src=pdf-interest
https://www.benchchem.com/product/b1671448?utm_src=pdf-body
https://www.benchchem.com/product/b1671448?utm_src=pdf-body
https://www.benchchem.com/product/b1671448?utm_src=pdf-body
https://www.benchchem.com/product/b1671448?utm_src=pdf-body
https://www.benchchem.com/product/b1671448?utm_src=pdf-body
https://www.benchchem.com/product/b1671448?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The chemical structure of geranyl butyrate is shown below, with atom numbering for NMR
spectral assignment.
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 To cite this document: BenchChem. [Application Note: 1H and 13C NMR Spectral Analysis of
Geranyl Butyrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671448#1h-nmr-and-13c-nmr-spectral-analysis-of-
geranyl-butyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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